Cas no 83817-51-0 (3-(2-Chloro-6-fluorophenyl)-5-methylisoxazole-4-carboxylic Acid Ethyl Ester)

• Product Name: 3-(2-Chloro-6-fluorophenyl)-5-methylisoxazole-4-carboxylic Acid Ethyl Ester
• CAS No: 83817-51-0
• MF: C₁₃H₁₁ClFNO₃
• MW: 283.682746171951
• CID: 727494
• PubChem ID: 3019365
• Update Time: 2025-04-19

3-(2-Chloro-6-fluorophenyl)-5-methylisoxazole-4-carboxylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylicacid, 3-(2-chloro-6-fluorophenyl)-5-methyl-, ethyl ester
• 3-(2-Chloro-6-fluorophenyl)-5-methylisoxazole-4-carboxylic Acid Ethyl Ester
• ethyl 3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylate
• ethyl 3-(2-chloro-6-fluorophenyl)-5-methylisoxazole-4-carboxylate
• PU8C3H9KIY
• NS00038313
• SCHEMBL2775568
• UNII-PU8C3H9KIY
• 83817-51-0
• MFCD20268653
• 4-ISOXAZOLECARBOXYLIC ACID, 3-(2-CHLORO-6-FLUOROPHENYL)-5-METHYL-, ETHYL ESTER
• AKOS030255090
• Ethyl3-(2-chloro-6-fluorophenyl)-5-methylisoxazole-4-carboxylate
• DTXSID80232701
• EINECS 280-951-8
• SY331988

• Inchi： 1S/C13H11ClFNO3/c1-3-18-13(17)10-7(2)19-16-12(10)11-8(14)5-4-6-9(11)15/h4-6H,3H2,1-2H3
• InChI Key： PPLHLTAXAFQXGE-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(C(=O)OCC)=C(C)ON=1)F

Computed Properties

• Exact Mass: 283.041149
• Monoisotopic Mass: 283.041149
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3
• XLogP3: 3.4

Experimental Properties

• Density: 1.303
• Boiling Point: 372.9°C at 760 mmHg
• Flash Point: 179.3°C
• Refractive Index: 1.531
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-(2-Chloro-6-fluorophenyl)-5-methylisoxazole-4-carboxylic Acid Ethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes